Cas no 66262-68-8 (monic acid A)

• Product Name: monic acid A
• CAS No: 66262-68-8
• Molecular Formula: C₁₇H₂₈O₇
• Molecular Weight: 344.40000
• CID: 963595
• PubChem ID: 6455298

monic acid A Properties

Names and Identifiers

• monic acid A
• (E)-4-[(2S,3R,4R,5S)-3,4-Dihydroxy-5-[[(2S,3S)-3-[(2S,3S)-3-hydroxybutan-2-yl]oxiran-2-yl]methyl]oxan-2-yl]-3-methylbut-2-enoic acid
• 66262-68-8
• (E)-4-[(2S,3S,4S,5R)-3,4-dihydroxy-5-[[3-[(2S)-3-hydroxybutan-2-yl]oxiran-2-yl]methyl]oxan-2-yl]-3-methylbut-2-enoic acid
• (2E)-5,9-Anhydro-2,3,4,8-tetradeoxy-8-[[(2S,3S)-3-[(1S,2S)-2-hydroxy-1-methylpropyl]oxiranyl]methyl]-3-methyl-L-talo-non-2-enonic Acid
• IUBMRJVNZLQSHU-VPUSNWGPSA-N
• TYE9LL9U8V
• UNII-TYE9LL9U8V
• SCHEMBL938093
• (E)-4-((2S,3R,4R,5S)-3,4-Dihydroxy-5-(((2S,3S)-3-((2S,3S)-3-hydroxybutan-2-yl)oxiran-2-yl)methyl)tetrahydro-2H-pyran-2-yl)-3-methylbut-2-enoic acid
• CHEBI:197047
• 2-Butenoic acid, 3-methyl-4-(tetrahydro-3,4-dihydroxy-5-((3-(2-hydroxy-1-methylpropyl)oxiranyl)methyl)-2H-pyran-2-yl)-, (2S-(2alpha(E),3beta,4beta,5alpha(2R*,3R*(1R*,2R*))))-
• IUBMRJVNZLQSHU-FDJBSCRHSA-N
• Monic Acid
• (e)-(2s,3r,4r,5s)-5-[(2s,3s,4s,5s)-2,3-epoxy-5-hydroxy-4-methylhexyl] tetrahydro-3,4-dihydroxy-beta-methyl-2h-pyran-2-crotonic acid

• InChIKey： IUBMRJVNZLQSHU-VPUSNWGPSA-N
• Inchi： InChI=1S/C17H28O7/c1-8(5-14(19)20)4-12-16(22)15(21)11(7-23-12)6-13-17(24-13)9(2)10(3)18/h5,9-13,15-18,21-22H,4,6-7H2,1-3H3,(H,19,20)/b8-5+/t9-,10?,11+,12-,13?,15-,16+,17?/m0/s1
• SMILES： CC(C1C(O1)CC2COC(C(C2O)O)CC(=CC(=O)O)C)C(C)O

Computed Properties

• Exact Mass: 344.18400
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 7
• Monoisotopic Mass: 344.18350323g/mol
• Heavy Atom Count: 24
• Complexity: 478
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 120Ų

Experimental Properties

• LogP: 0.31860
• PSA: 119.75000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Epoxy fatty acids